Cas no 141912-71-2 (Methyl imidazo[1,5-a]pyridine-5-carboxylate)

• Product Name: Methyl imidazo[1,5-a]pyridine-5-carboxylate
• CAS No: 141912-71-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11111238
• CID: 1038451
• PubChem ID: 55264499
• Update Time: 2025-06-08

Methyl imidazo[1,5-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl imidazo[1,5-a]pyridine-5-carboxylate
• AG-C-29543
• AK100688
• ANW-70012
• CTK6J0615
• KB-257878
• AS-53261
• CS-0048887
• 141912-71-2
• P16257
• DTXSID30717093
• Imidazo[1,5-a]pyridine-5-carboxylic acid, methyl ester
• MFCD11111238
• Methylimidazo[1,5-a]pyridine-5-carboxylate
• Z1198314568
• AKOS006306682
• DB-209476
• EN300-6486513
• SB21293
• A885351

• MDL： MFCD11111238
• Inchi： 1S/C9H8N2O2/c1-13-9(12)8-4-2-3-7-5-10-6-11(7)8/h2-6H,1H3
• InChI Key： KSVWOAUWLZIVRX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=CN=CN21)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.12090

Additional information on Methyl imidazo[1,5-a]pyridine-5-carboxylate

Comprehensive Overview of Methyl imidazo[1,5-a]pyridine-5-carboxylate (CAS No. 141912-71-2)

Methyl imidazo[1,5-a]pyridine-5-carboxylate (CAS No. 141912-71-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors, fluorescence probes, and catalysts, aligning with the growing demand for novel functional materials in the chemical industry.

The molecular structure of Methyl imidazo[1,5-a]pyridine-5-carboxylate features a fused bicyclic system with an ester functional group at the 5-position, which enhances its reactivity in synthetic applications. Recent studies highlight its role in cross-coupling reactions and metal-organic frameworks (MOFs), addressing trending topics like sustainable chemistry and green synthesis. These attributes make it a subject of interest for scientists working on biodegradable materials and energy storage solutions, areas frequently searched in academic and industrial databases.

From a commercial perspective, CAS No. 141912-71-2 is often listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity (>98%) and compatibility with microwave-assisted synthesis—a technique gaining traction for its efficiency. Users searching for "imidazo[1,5-a]pyridine derivatives" or "ester-functionalized heterocycles" will find this compound relevant, especially in contexts like medicinal chemistry optimization or photocatalysis. Its stability under ambient conditions further supports its utility in high-throughput screening workflows.

In the context of intellectual property, patents involving Methyl imidazo[1,5-a]pyridine-5-carboxylate often cite its application in optoelectronic devices and bioconjugation. This aligns with the surge in searches for "organic semiconductors" and "bioimaging agents," reflecting broader market trends toward personalized medicine and renewable energy technologies. Analytical methods such as HPLC and NMR are typically employed to validate its purity, a detail frequently queried by quality control professionals.

Looking ahead, the demand for CAS No. 141912-71-2 is expected to rise, driven by its adaptability in multicomponent reactions and click chemistry. As industries prioritize cost-effective synthesis routes and scalable production, this compound’s role in ligand design and enzyme mimicry positions it as a key player in next-generation chemical innovations. Its compatibility with flow chemistry systems also answers the growing need for automated synthesis platforms in modern laboratories.